Cas no 2096332-31-7 (3-(Trifluoromethyl)-5-(1,2,4-oxadiazol-3-yl)phenylboronic acid)

• Product Name: 3-(Trifluoromethyl)-5-(1,2,4-oxadiazol-3-yl)phenylboronic acid
• CAS No: 2096332-31-7
• MF: C₉H₆BF₃N₂O₃
• MW: 257.961752414703
• MDL: MFCD16875607
• CID: 4785312
• Update Time: 2025-07-01

3-(Trifluoromethyl)-5-(1,2,4-oxadiazol-3-yl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Trifluoromethyl)-5-(1,2,4-oxadiazol-3-yl)phenylboronic acid

• MDL： MFCD16875607
• Inchi： 1S/C9H6BF3N2O3/c11-9(12,13)6-1-5(8-14-4-18-15-8)2-7(3-6)10(16)17/h1-4,16-17H
• InChI Key： GLOQZOJQACKAIU-UHFFFAOYSA-N
• SMILES： FC(C1C=C(B(O)O)C=C(C2=NOC=N2)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 293
• Topological Polar Surface Area: 79.4

Additional information on 3-(Trifluoromethyl)-5-(1,2,4-oxadiazol-3-yl)phenylboronic acid

Comprehensive Overview of 3-(Trifluoromethyl)-5-(1,2,4-oxadiazol-3-yl)phenylboronic acid (CAS No. 2096332-31-7)

3-(Trifluoromethyl)-5-(1,2,4-oxadiazol-3-yl)phenylboronic acid (CAS No. 2096332-31-7) is a highly specialized boronic acid derivative that has garnered significant attention in the fields of medicinal chemistry, organic synthesis, and materials science. This compound, characterized by its unique trifluoromethyl and 1,2,4-oxadiazole functional groups, serves as a versatile building block for the development of pharmaceuticals, agrochemicals, and advanced materials. Its molecular structure, which combines a phenylboronic acid moiety with a 1,2,4-oxadiazole ring, offers exceptional reactivity and stability, making it a valuable tool for researchers.

The incorporation of a trifluoromethyl group in 3-(Trifluoromethyl)-5-(1,2,4-oxadiazol-3-yl)phenylboronic acid enhances its lipophilicity and metabolic stability, properties that are highly sought after in drug discovery. This feature aligns with the growing trend in pharmaceutical research to develop fluorinated compounds with improved bioavailability and target specificity. Recent studies have highlighted the role of boronic acids in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. The presence of the 1,2,4-oxadiazole ring further expands its utility, as this heterocycle is known for its bioisosteric properties and ability to modulate pharmacokinetic profiles.

In the context of current research trends, 3-(Trifluoromethyl)-5-(1,2,4-oxadiazol-3-yl)phenylboronic acid is often discussed in relation to small molecule drug development and catalytic applications. Its ability to participate in click chemistry and metal-catalyzed reactions has made it a focal point for scientists exploring new synthetic methodologies. Additionally, the compound's potential in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors has sparked interest, as these areas represent cutting-edge advancements in therapeutic design. The boronic acid moiety, in particular, is instrumental in forming reversible covalent bonds with biological targets, a mechanism that is increasingly exploited in precision medicine.

From an industrial perspective, 3-(Trifluoromethyl)-5-(1,2,4-oxadiazol-3-yl)phenylboronic acid is valued for its scalability and compatibility with green chemistry principles. As sustainability becomes a priority in chemical manufacturing, this compound's efficient synthesis routes and minimal environmental impact are notable advantages. Researchers are also investigating its role in functional materials, such as organic electronics and sensors, where its electron-withdrawing trifluoromethyl group and heterocyclic scaffold contribute to desired electronic properties.

The growing demand for high-performance building blocks in synthetic chemistry has positioned 3-(Trifluoromethyl)-5-(1,2,4-oxadiazol-3-yl)phenylboronic acid as a critical reagent. Its applications extend to peptide modification, bioconjugation, and ligand design, reflecting its adaptability across diverse scientific disciplines. Furthermore, the compound's compatibility with high-throughput screening platforms makes it an attractive candidate for drug discovery campaigns aiming to identify novel therapeutics for challenging targets.

In summary, 3-(Trifluoromethyl)-5-(1,2,4-oxadiazol-3-yl)phenylboronic acid (CAS No. 2096332-31-7) represents a multifaceted chemical entity with broad applicability in both academic and industrial settings. Its unique structural features, combined with its reactivity and stability, underscore its importance in advancing modern synthetic chemistry and drug discovery. As research continues to uncover new applications, this compound is poised to remain at the forefront of innovation in the chemical sciences.